1-Cyclopropoxy-4-ethyl-2-methoxybenzene

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-cyclopropyloxy-4-ethyl-2-methoxybenzene
• InChI: InChI=1S/C12H16O2/c1-3-9-4-7-11(12(8-9)13-2)14-10-5-6-10/h4,7-8,10H,3,5-6H2,1-2H3
• InChI Key: SJVKSYYXUSOTOE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC2CC2)OC

Description

1-Cyclopropoxy-4-ethyl-2-methoxybenzene is a substituted aromatic compound featuring a benzene ring with three distinct functional groups: a cyclopropoxy group at position 1, an ethyl group at position 4, and a methoxy group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cyclopropoxy-4-ethyl-2-methoxybenzene typically involves electrophilic aromatic substitution reactions. One common method is the methylation of sodium phenoxide with dimethyl sulfate or methyl chloride . The reaction conditions often require a base such as sodium hydroxide to facilitate the formation of the phenoxide ion, which then undergoes methylation.

Industrial Production Methods

Industrial production methods for this compound may involve multi-step synthesis processes. These processes often start with the preparation of intermediate compounds, followed by specific reaction conditions to introduce the cyclopropoxy, ethyl, and methoxy groups onto the benzene ring .

Chemical Reactions Analysis

Types of Reactions

1-Cyclopropoxy-4-ethyl-2-methoxybenzene can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like bromine (Br2) and nitric acid (HNO3) are used for halogenation and nitration reactions, respectively.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce halogens or nitro groups onto the benzene ring .

Scientific Research Applications

1-Cyclopropoxy-4-ethyl-2-methoxybenzene has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s structural features make it a candidate for studying biological interactions and mechanisms.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Cyclopropoxy-4-ethyl-2-methoxybenzene involves its interaction with molecular targets and pathways. The compound can act as an electrophile or nucleophile in various reactions, depending on the specific conditions. Its effects are mediated through the formation of reactive intermediates, which then interact with target molecules to produce the desired outcomes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Physicochemical Properties

The following table compares 1-Cyclopropoxy-4-ethyl-2-methoxybenzene with structurally related compounds:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Data	References
1-Cyclopropoxy-4-ethyl-2-methoxybenzene	Cyclopropoxy (1), Ethyl (4), Methoxy (2)	C₁₂H₁₆O₂	~192.25 (calculated)	Hypothesized steric hindrance from cyclopropane; moderate polarity from ether groups.	—
1-(Cyclopropylmethyl)-4-methoxybenzene	Cyclopropylmethyl (1), Methoxy (4)	C₁₁H₁₄O	162.23	Stable under ambient conditions; used in fragrance synthesis (e.g., sassafras acetate analog) .
1-Methoxy-4-(1-methoxy-3-phenylprop-2-yn-1-yl)benzene	Methoxy (1, 4), Propargyl-Ph (substituent)	C₁₇H₁₆O₂	252.31	Synthesized in 86% yield via Sonogashira coupling; pale yellow oil .
1-Methyl-1-(4-methoxyphenyl)ethyl hydroperoxide	Hydroperoxide (1), Methoxy (4)	C₁₀H₁₄O₃	182.22	Oxidative product of 1-methoxy-4-isopropylbenzene; forms ketones/alcohols under heat .

Reactivity and Stability

• Oxidative Stability : Unlike 1-methoxy-4-isopropylbenzene (), which undergoes free-radical oxidation to form hydroperoxides and ketones, 1-Cyclopropoxy-4-ethyl-2-methoxybenzene may exhibit enhanced stability due to the electron-donating methoxy group and steric protection from the cyclopropane ring .
• Synthetic Efficiency : Propargyl ether analogs (e.g., compound 2l in ) achieve high yields (86%) via acid-catalyzed reactions, suggesting that similar methods could be viable for synthesizing the target compound .

Key Research Findings and Gaps

• Synthesis : High-yield protocols for propargyl ethers () and allyl ethers () provide templates for optimizing the synthesis of 1-Cyclopropoxy-4-ethyl-2-methoxybenzene.
• Data Limitations : Toxicity and ecological data for cyclopropane derivatives remain sparse, necessitating further study .